(4-Cyano-3-hydroxyphenyl)boronic acid

• IUPAC Name: (4-cyano-3-hydroxyphenyl)boronic acid
• InChI: InChI=1S/C7H6BNO3/c9-4-5-1-2-6(8(11)12)3-7(5)10/h1-3,10-12H
• InChI Key: KMXJMBDIDVFGQX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)C#N)O)(O)O
• Molecular Formula: C7H6BNO3
• Molecular Weight: 162.94 g/mol

Description

(4-Cyano-3-hydroxyphenyl)boronic acid (CAS 2815327-88-7) is a boronic acid derivative of high purity (≥98%) with the molecular formula C₇H₆BNO₃ and a molecular weight of 162.94 g/mol . This compound is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. In medicinal chemistry research, boronic acids are increasingly valuable as bioisosteres, capable of forming coordinate covalent bonds and hydrogen bonds with biological targets . Specifically, boronic acid groups can be designed to replace other electron-withdrawing functions, such as nitro or cyano groups, in pharmacophores to potentially modulate interaction with target proteins like the androgen receptor, as explored in the development of novel antiandrogens . Furthermore, the combination of a boronic acid moiety and a phenolic hydroxyl group on an aromatic framework makes this compound a promising building block for developing molecular sensing systems. Similar 4-(nitrostyryl)phenol structures have been utilized in acid-base based chromogenic chemosensors for the selective detection of anions, such as cyanide (CN⁻), in various media . Researchers are advised to handle this product with care and store it in a cool place under an inert atmosphere .

Synthetic Methodologies for 4 Cyano 3 Hydroxyphenyl Boronic Acid and Related Derivatives

Direct C-B Bond Formation Strategies

The creation of a direct bond between an aromatic carbon and a boron atom is the cornerstone of phenylboronic acid synthesis. Several key strategies have been developed to achieve this transformation, each with its own set of advantages and limitations.

Nucleophilic Addition of Organometallic Reagents to Boric Esters

A classic and widely employed method for the synthesis of arylboronic acids involves the reaction of an organometallic reagent, typically an organolithium or Grignard reagent, with a trialkyl borate (B1201080), such as trimethyl borate or triisopropyl borate. wikipedia.orggoogle.com This approach is predicated on the generation of a nucleophilic aryl species that attacks the electrophilic boron atom of the borate ester. The resulting boronate complex is then hydrolyzed to yield the desired boronic acid.

For the synthesis of a derivative like (4-Cyano-3-hydroxyphenyl)boronic acid, this method would start from a correspondingly substituted aryl halide, for example, 4-bromo-2-hydroxybenzonitrile. The process involves two key steps:

Formation of the Organometallic Reagent: The aryl halide is treated with a strong base, such as n-butyllithium or magnesium metal, to generate the aryllithium or Grignard reagent, respectively. This step is typically carried out at low temperatures (e.g., -78 °C) to prevent side reactions. researchgate.net

Borylation and Hydrolysis: The generated organometallic species is then reacted with a trialkyl borate. The subsequent hydrolysis of the resulting boronate ester, usually with aqueous acid, affords the final boronic acid.

A significant challenge in applying this method to molecules with multiple functional groups, such as (4-Cyano-3-hydroxyphenyl)boronic acid, is the potential for the organometallic reagent to react with the acidic proton of the hydroxyl group or the electrophilic cyano group. uchicago.edu Therefore, the use of protecting groups for the hydroxyl functionality is often necessary, as will be discussed in section 2.2.

Table 1: Examples of Arylboronic Acid Synthesis via Organometallic Reagents

Starting Material	Organometallic Reagent	Borate Ester	Product	Reference
Aryl Bromide	n-Butyllithium	Triisopropyl borate	Arylboronic Acid	researchgate.net
Aryl Chloride	Magnesium	Trimethyl borate	Arylboronic Acid	google.com

Transition Metal-Catalyzed Borylation Reactions

In recent decades, transition metal-catalyzed reactions have emerged as powerful alternatives for the synthesis of arylboronic acids, offering milder reaction conditions and greater functional group tolerance. mdpi.com The most prominent among these is the Miyaura borylation reaction. wikipedia.orgorganic-chemistry.org

The Miyaura borylation typically involves the palladium-catalyzed cross-coupling of an aryl halide or triflate with a diboron (B99234) reagent, such as bis(pinacolato)diboron (B136004) (B₂pin₂). wikipedia.orgresearchgate.net A base, such as potassium acetate, is required for the reaction to proceed. organic-chemistry.orgalfa-chemistry.com The reaction yields a boronic ester, which can then be hydrolyzed to the boronic acid if desired.

This methodology is particularly well-suited for the synthesis of functionalized arylboronic acids like (4-Cyano-3-hydroxyphenyl)boronic acid, as it can tolerate a wide range of functional groups, including nitriles and protected hydroxyls. researchgate.net For instance, a protected 4-halo-2-cyanophenol could be subjected to Miyaura borylation conditions to install the boronic ester group.

Table 2: Key Components of the Miyaura Borylation Reaction

Component	Example	Role
Substrate	Aryl Halide (e.g., Aryl Bromide)	Source of the aryl group
Boron Source	Bis(pinacolato)diboron (B₂pin₂)	Provides the boryl moiety
Catalyst	PdCl₂(dppf)	Facilitates the cross-coupling
Base	Potassium Acetate (KOAc)	Promotes transmetalation
Solvent	DMSO, Dioxane	Reaction medium

Another important transition metal-catalyzed approach is the direct C-H borylation of arenes, often catalyzed by iridium complexes. nih.gov This method allows for the conversion of an aromatic C-H bond directly to a C-B bond, offering an atom-economical route to arylboronic acids. The regioselectivity of C-H borylation is typically governed by steric factors, with the borylation occurring at the least hindered position. nih.gov

Radical Mediated Borylation Approaches

More recently, radical-mediated pathways for C-B bond formation have gained attention as a complementary strategy. chemrxiv.org These methods often proceed under mild, metal-free conditions. One such approach involves the reaction of aryl halides with a diboron reagent in the presence of a radical initiator. The reaction is thought to proceed via the formation of an aryl radical, which then reacts with the diboron species.

While still an emerging area, radical borylation holds promise for the synthesis of complex arylboronic acids due to its potential for unique reactivity and functional group tolerance. For a substrate like a protected 4-halo-2-cyanophenol, a radical borylation protocol could offer an alternative to traditional transition metal-catalyzed methods.

Functional Group Protection and Deprotection Strategies in Boronic Acid Synthesis

The presence of reactive functional groups, such as the hydroxyl and cyano moieties in (4-Cyano-3-hydroxyphenyl)boronic acid, often necessitates the use of protecting groups during synthesis. wikipedia.org Protecting groups are temporary modifications of a functional group to render it inert to the conditions of a particular chemical transformation. libretexts.orgchemistrytalk.org

For the synthesis of (4-Cyano-3-hydroxyphenyl)boronic acid, the hydroxyl group is particularly susceptible to reaction with the strong bases and organometallic reagents used in nucleophilic addition pathways. scirp.org Therefore, it is often necessary to protect the hydroxyl group before attempting the C-B bond formation.

Common protecting groups for phenols include:

Ethers: Methyl ethers, benzyl (B1604629) ethers (Bn), and silyl (B83357) ethers such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) ethers are frequently used. libretexts.orgscirp.org These are generally stable to a wide range of reaction conditions.

Esters: Acetyl (Ac) or benzoyl (Bz) esters can also be employed, although they may be more labile. libretexts.org

The choice of protecting group depends on its stability to the subsequent reaction conditions and the ease of its removal. For example, a silyl ether can be readily cleaved using a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF), under conditions that are typically mild enough not to affect the boronic acid or cyano group. libretexts.org Benzyl ethers can be removed by hydrogenolysis. wikipedia.org

The cyano group is generally less reactive towards the conditions used for boronic acid synthesis, particularly in transition metal-catalyzed reactions. However, in syntheses involving strong nucleophiles, its electrophilic character could lead to side reactions. In most cases for the synthesis of cyanophenylboronic acids, the cyano group does not require protection.

Regioselective Synthesis of Substituted Phenylboronic Acids

Achieving the correct substitution pattern is a critical aspect of synthesizing molecules like (4-Cyano-3-hydroxyphenyl)boronic acid. The regiochemical outcome of a borylation reaction is influenced by the electronic and steric properties of the substituents already present on the aromatic ring.

The hydroxyl group is an ortho-, para-directing group in electrophilic aromatic substitution reactions due to its ability to donate electron density to the ring through resonance. quora.comquora.com This means that in reactions where the aromatic ring acts as a nucleophile, substitution is favored at the positions ortho and para to the hydroxyl group.

Conversely, the cyano group is a meta-directing group because it is strongly electron-withdrawing. masterorganicchemistry.comleah4sci.com It deactivates the ortho and para positions towards electrophilic attack, thereby directing incoming electrophiles to the meta position.

In the context of C-H borylation, the directing effects of these groups can be exploited to control the position of the boryl group. For a 3-hydroxybenzonitrile starting material, the directing effects of the hydroxyl and cyano groups would need to be carefully considered to achieve borylation at the desired position. The interplay between the ortho-, para-directing hydroxyl group and the meta-directing cyano group will influence the regioselectivity of the reaction.

Furthermore, directed ortho-metalation (DoM) is a powerful strategy for achieving regioselectivity. In this approach, a directing group on the aromatic ring coordinates to an organolithium reagent, directing deprotonation to the adjacent ortho position. Subsequent quenching with a borate ester installs the boronic acid group at that specific site. While the cyano group is not a classical DoM group, the hydroxyl group (or a protected derivative) can direct metalation.

Transition metal-catalyzed C-H borylation can also be influenced by directing groups. rsc.org Certain functional groups can coordinate to the metal catalyst, directing the C-H activation and subsequent borylation to a specific position, often ortho to the directing group.

By carefully choosing the starting material and the synthetic methodology, it is possible to control the regiochemical outcome and selectively synthesize the desired isomer of a substituted phenylboronic acid.

Applications in Organic Synthesis

Carbon-Heteroatom Bond Forming Reactions

Chan-Lam Type C-N, C-O, and C-S Couplings

The Chan-Lam coupling is a powerful copper-catalyzed reaction that forms carbon-heteroatom bonds, specifically C-N, C-O, and C-S bonds, by coupling an aryl boronic acid with an amine, alcohol, or thiol. wikipedia.orgsci-hub.se This reaction is advantageous as it can often be conducted under mild conditions, at room temperature, and open to the air. wikipedia.orgorganic-chemistry.orgalfa-chemistry.com While specific examples detailing the use of (4-Cyano-3-hydroxyphenyl)boronic acid in Chan-Lam couplings are not extensively documented in readily available literature, the general mechanism involves the formation of a copper(III)-aryl-amide or copper(III)-aryl-alkoxide intermediate, which then undergoes reductive elimination to yield the desired product. wikipedia.org The presence of an electron-withdrawing substituent, such as the cyano group on the boronic acid, has been observed to increase the rate of Chan-Lam reactions. rsc.org

Table 1: General Parameters for Chan-Lam Coupling Reactions

Parameter	Description
Catalyst	Typically a copper(II) salt, such as Cu(OAc)₂. organic-chemistry.org
Ligand	Often a nitrogen-based ligand like pyridine (B92270) or 1,10-phenanthroline (B135089) can be used. wikipedia.orgsci-hub.se
Base	A base such as pyridine or 2,6-lutidine is often employed. organic-chemistry.org
Solvent	Dichloromethane or methanol (B129727) are common solvents. alfa-chemistry.comrsc.org

| Atmosphere | The reaction is often tolerant of air. wikipedia.orgalfa-chemistry.com |

Boronic Acid-Catalyzed Amidation and Etherification Reactions

Arylboronic acids, particularly those that are electron-deficient, can act as effective catalysts for the direct amidation of carboxylic acids and amines. ucl.ac.uk This method provides a greener alternative to traditional amide synthesis which often requires stoichiometric activating agents that generate significant waste. catalyticamidation.infoorgsyn.org The catalytic cycle is thought to involve the formation of B-O-B bridged species which activate the carboxylic acid and facilitate the nucleophilic attack of the amine. nih.gov While (4-Cyano-3-hydroxyphenyl)boronic acid is a potential candidate for such catalysis due to its electron-withdrawing cyano group, specific studies detailing its catalytic activity in amidation are not prevalent.

Boronic acids can also catalyze etherification reactions, though this application is less common than amidation. The ability of boronic acids to form complexes with hydroxyl groups is a key feature in these transformations. orgsyn.org

Synthesis of Complex Molecular Architectures

The structural features of (4-Cyano-3-hydroxyphenyl)boronic acid make it a valuable precursor for the synthesis of more complex molecules, including heterocycles and biaryls.

Heterocyclic Compound Synthesis

The cyano group is a versatile functional group in the synthesis of heterocyclic compounds. quimicaorganica.org It can react with both nucleophiles and electrophiles, making it a key component in intramolecular cyclization reactions to form rings containing one or more heteroatoms. quimicaorganica.org Boronic acid derivatives are also utilized as building blocks in the synthesis of boron-containing heterocycles. nih.govmdpi.com While direct examples of (4-Cyano-3-hydroxyphenyl)boronic acid in heterocyclic synthesis are not widely reported, its structure suggests potential for creating complex heterocyclic systems. For instance, the hydroxyl and cyano groups could be involved in cyclization reactions to form benzoxazole (B165842) or similar fused heterocyclic structures after initial modification or coupling via the boronic acid.

Construction of Biaryls and Oligoarenes

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron species and an organohalide, catalyzed by a palladium complex. libretexts.orgwikipedia.org This reaction is extensively used to synthesize biaryls, styrenes, and polyolefins. wikipedia.org (4-Cyano-3-hydroxyphenyl)boronic acid is an excellent substrate for Suzuki-Miyaura couplings, allowing for the introduction of the 4-cyano-3-hydroxyphenyl moiety into a larger molecular framework.

The reaction is compatible with a wide range of functional groups, and the cyano group on the boronic acid is generally well-tolerated. wikipedia.org This allows for the synthesis of complex biaryl and oligoarene structures that can be further functionalized. bohrium.com The synthesis of various biaryl systems is often achieved through the Suzuki-Miyaura cross-coupling reaction between a suitable aryl halide and an arylboronic acid. bohrium.com

Table 2: Typical Conditions for Suzuki-Miyaura Coupling

Component	Example	Purpose
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	Catalyzes the cross-coupling reaction. organic-chemistry.org
Base	K₂CO₃, K₃PO₄, Na₂CO₃	Activates the boronic acid for transmetalation. organic-chemistry.org
Solvent	Toluene, Water, DMF	Provides the reaction medium. researchgate.net

| Aryl Halide/Triflate | Aryl-I, Aryl-Br, Aryl-OTf | The coupling partner for the boronic acid. wikipedia.org |

The ability to participate in these robust and versatile coupling reactions solidifies the importance of (4-Cyano-3-hydroxyphenyl)boronic acid as a building block in the construction of complex and functionally diverse organic molecules.

Catalytic Applications and Mechanistic Studies

Boronic Acid Catalysis (BAC) in Organic Transformations

Boronic acid catalysis (BAC) leverages the Lewis acidic nature of the boron atom and its ability to form reversible covalent bonds with heteroatoms, most notably oxygen. This interaction allows for the activation of otherwise unreactive functional groups under mild conditions, providing a green alternative to many traditional synthetic methods.

Direct Activation of Hydroxyl Groups (Alcohols, Carboxylic Acids, Oximes)

The direct activation of hydroxyl groups in alcohols, carboxylic acids, and oximes is a cornerstone of boronic acid catalysis. This activation circumvents the need for harsh reagents typically used to convert hydroxyls into better leaving groups. While the general principle of boronic acid-catalyzed activation of hydroxyl groups is well-established, specific studies detailing the use of (4-Cyano-3-hydroxyphenyl)boronic acid for this purpose are not extensively documented in peer-reviewed literature. The expected mechanism would involve the formation of a boronate ester intermediate, enhancing the electrophilicity of the carbon atom attached to the oxygen, thereby facilitating nucleophilic attack. The electron-withdrawing cyano group and the electron-donating hydroxyl group on the phenyl ring of (4-Cyano-3-hydroxyphenyl)boronic acid would modulate its Lewis acidity and, consequently, its catalytic activity.

Friedel-Crafts Alkylation Reactions Catalyzed by Boronic Acids

Beckmann Rearrangement Catalyzed by Boronic Acids

The Beckmann rearrangement is a classic organic reaction that converts an oxime into an amide or a lactam. This transformation is typically promoted by strong acids. Boronic acids have been explored as catalysts to facilitate this rearrangement under milder conditions. The catalytic cycle is thought to involve the activation of the oxime's hydroxyl group through the formation of a boronate ester, which promotes the migratory insertion of the anti-periplanar group to the nitrogen atom. While this catalytic approach has been demonstrated with other boronic acids, specific examples utilizing (4-Cyano-3-hydroxyphenyl)boronic acid are not found in the current body of scientific literature.

Mechanistic Investigations of Boronic Acid-Mediated Processes

Understanding the mechanism of boronic acid-mediated reactions is crucial for catalyst design and reaction optimization. These investigations often focus on the nature of the boron center and the intermediates formed during the catalytic cycle.

Identification and Characterization of Key Intermediates

The identification and characterization of reaction intermediates are paramount to elucidating the mechanistic pathway of a catalytic process. In boronic acid catalysis, key intermediates often include boronate esters, acyloxyboronates, and other adducts formed between the catalyst and the substrate. These intermediates are typically transient and require sophisticated analytical techniques, such as NMR spectroscopy and mass spectrometry, for their detection and characterization. Mechanistic studies that specifically identify and characterize the key intermediates involved in reactions catalyzed by (4-Cyano-3-hydroxyphenyl)boronic acid have not been reported in the literature. Such studies would be invaluable in understanding its specific mode of action and optimizing its potential catalytic applications.

Influence of Substituent Effects on Catalytic Activity and Selectivity

No research data was found that specifically investigates the influence of the cyano and hydroxyl groups on the catalytic activity and selectivity of (4-Cyano-3-hydroxyphenyl)boronic acid. General principles of physical organic chemistry would suggest that the electron-withdrawing nature of the cyano group and the electron-donating and hydrogen-bonding capabilities of the hydroxyl group would impart distinct catalytic properties. However, without experimental or computational studies on this specific molecule, any detailed discussion would be speculative.

Computational Elucidation of Reaction Pathways and Rate-Determining Steps

A search of computational chemistry literature did not yield any studies that have specifically modeled the reaction pathways or determined the rate-determining steps for catalytic cycles involving (4-Cyano-3-hydroxyphenyl)boronic acid. Such studies are crucial for a detailed mechanistic understanding but appear not to have been performed for this particular compound.

Cooperative and Dual Catalytic Systems Involving Arylboronic Acids

There is no available literature detailing the use of (4-Cyano-3-hydroxyphenyl)boronic acid as a component in cooperative or dual catalytic systems. While the field of cooperative catalysis utilizing various arylboronic acids is expanding, the specific application of this compound has not been reported.

Role in Medicinal Chemistry and Chemical Biology Design

Design Principles of Boron-Containing Molecular Scaffolds

The design of boron-containing molecular scaffolds, such as (4-Cyano-3-hydroxyphenyl)boronic acid, is predicated on the unique electronic nature of the boronic acid group [B(OH)₂]. Boronic acids act as mild Lewis acids, capable of accepting an electron pair from a nucleophile, which transitions the boron center from a trigonal planar sp² hybridized state to a more stable tetrahedral sp³ hybridized boronate species. wikipedia.org This interaction is fundamental to their use in drug design. wikipedia.org

A critical design principle involves modulating the Lewis acidity of the boron atom to fine-tune binding affinity and selectivity for a biological target under physiological conditions. The acidity, often expressed by the pKa value, is highly sensitive to the electronic properties of substituents on the aryl ring. mdpi.com Electron-withdrawing groups increase Lewis acidity and lower the pKa, while electron-donating groups have the opposite effect. nih.gov

In the case of (4-Cyano-3-hydroxyphenyl)boronic acid, the scaffold features two key substituents that influence its properties:

Cyano Group (-CN): Positioned para to the boronic acid, the cyano group is a potent electron-withdrawing group through both inductive and resonance effects. This effect significantly increases the electrophilicity of the boron atom, lowering the pKa of the boronic acid. mdpi.com A lower pKa means that the more reactive tetrahedral boronate form is more prevalent at physiological pH (~7.4), which can enhance binding to target nucleophiles. mdpi.comresearchgate.net

Hydroxyl Group (-OH): Located meta to the boronic acid, the hydroxyl group is primarily electron-withdrawing through its inductive effect, which would further contribute to lowering the pKa. While it can be electron-donating through resonance, this effect is not transmitted from the meta position. The hydroxyl group can also participate in hydrogen bonding interactions within a target's binding site, potentially increasing binding affinity and specificity. umanitoba.ca

The strategic placement of these substituents allows for the "tuning" of the scaffold's reactivity. The enhanced Lewis acidity due to the cyano and hydroxyl groups makes (4-Cyano-3-hydroxyphenyl)boronic acid a potentially more potent interacting agent at physiological pH compared to unsubstituted phenylboronic acid, which has a pKa of around 8.8. researchgate.net This principle of electronic modulation is a cornerstone of designing boronic acid-based drugs and probes. nih.gov

Table 1: Influence of Substituents on Phenylboronic Acid Properties

Substituent Type	Electronic Effect	Impact on Boron Lewis Acidity	Impact on pKa	Example Group
Electron-Withdrawing	Decreases electron density on the ring and at the boron atom	Increases	Decreases	-CN, -NO₂, -CF₃
Electron-Donating	Increases electron density on the ring and at the boron atom	Decreases	Increases	-OCH₃, -CH₃

Strategies for Reversible Covalent Bonding with Biological Targets

A key advantage of boronic acids in drug design is their ability to form reversible covalent bonds with biological nucleophiles. wikipedia.org This strategy combines the high affinity and specificity of covalent bonding with the capacity for dissociation, which can reduce the risk of permanent off-target modification and potential toxicity associated with irreversible inhibitors. nih.gov

The primary biological targets for boronic acids are amino acid residues with nucleophilic side chains and molecules containing diol functionalities. wikipedia.org

Interaction with Serine and Threonine: The hydroxyl groups of serine and threonine residues, commonly found in the active sites of enzymes like proteases and esterases, can attack the electrophilic boron atom. This forms a tetrahedral boronate adduct, which is a stable but reversible covalent bond. researchgate.netresearchgate.net This interaction is highly pH-dependent, becoming more favorable as the pH approaches and exceeds the pKa of the boronic acid, where the more nucleophilic boronate form predominates. nih.gov The enhanced Lewis acidity of (4-Cyano-3-hydroxyphenyl)boronic acid would facilitate this interaction at physiological pH.

Interaction with Diols: Boronic acids react readily with molecules containing 1,2- or 1,3-diol units, such as those found in carbohydrates (e.g., glucose, sialic acids on cell surfaces) and some glycoproteins. researchgate.net This reaction forms a cyclic boronate ester, a five- or six-membered ring that is stable in aqueous solution but can be reversed by changes in pH or the presence of competing diols. wikipedia.orgnih.gov This selective and reversible interaction is widely exploited in the development of sensors and drug delivery systems that target glycosylated proteins or specific cell types with high sugar expression. nih.gov

The reversibility of these bonds is crucial. The equilibrium can be shifted by factors like local pH changes or the presence of high concentrations of competing molecules (e.g., endogenous diols), allowing for dynamic interactions and potential release of the boronic acid-containing agent. researchgate.net

Molecular Mechanisms of Enzyme Inhibition by Boronic Acid Derivatives

Boronic acid derivatives are potent inhibitors of several enzyme classes, most notably serine proteases. mdpi.comtaylorandfrancis.com Their mechanism of inhibition is rooted in their ability to act as transition-state analogues.

During peptide bond hydrolysis by a serine protease, the catalytic serine's hydroxyl group attacks the substrate's carbonyl carbon, forming a transient, high-energy tetrahedral intermediate. mdpi.com Boronic acids effectively mimic this state. The trigonal planar boronic acid fits into the enzyme's active site, and the catalytic serine attacks the electron-deficient boron atom. researchgate.net This forms a stable, tetrahedral boronate adduct that closely resembles the geometry of the enzymatic transition state. mdpi.com

This boronate complex is stabilized by interactions within the active site, particularly with the "oxyanion hole," a region that typically stabilizes the negative charge on the oxygen of the tetrahedral intermediate. mdpi.com The formation of this stable, yet reversible, complex effectively sequesters the enzyme, preventing it from processing its natural substrate. researchgate.net

Peptidic boronic acids, where the boronic acid replaces the C-terminal carboxylic acid of a peptide substrate, are particularly effective inhibitors because the peptide portion provides specificity for the target protease's binding pockets. taylorandfrancis.com While (4-Cyano-3-hydroxyphenyl)boronic acid itself is not a peptide, it can serve as a "warhead" in more complex inhibitor designs. The electron-withdrawing cyano group would enhance the electrophilicity of the boron, making it more susceptible to nucleophilic attack by the catalytic serine and potentially leading to a more potent inhibitory effect. mdpi.com

Table 2: Boronic Acid Interactions with Enzyme Active Sites

Interaction Type	Biological Partner	Resulting Structure	Mechanism of Action
Reversible Covalent Bond	Serine/Threonine Hydroxyl	Tetrahedral Boronate Adduct	Transition-state analogue inhibition
Reversible Covalent Bond	1,2- or 1,3-Diols (e.g., in Glycoproteins)	Cyclic Boronate Ester	Target recognition and binding
Hydrogen Bond	Active Site Residues	Non-covalent complex	Enhances binding affinity and specificity

Applications in Bioconjugation and Probe Development

The unique reactivity of boronic acids makes them powerful tools for bioconjugation—the process of linking molecules to biomolecules such as proteins or carbohydrates—and for the development of chemical probes. creative-biolabs.comnih.gov

Bioconjugation: Arylboronic acids can be used as "warheads" to attach payloads like fluorescent dyes, drugs, or other labels to specific biological targets. creative-biolabs.com A common strategy involves targeting glycoproteins on cell surfaces. The boronic acid moiety selectively forms boronate esters with the diol units of surface carbohydrates (e.g., sialic acid), anchoring the conjugate to the cell. researchgate.net This approach is valuable for cell-specific imaging and targeted drug delivery. researchgate.net The (4-Cyano-3-hydroxyphenyl)boronic acid scaffold could be incorporated into larger molecules for such applications, with its reactivity tuned by its substituents.

Probe Development: Boronic acids are widely used to design probes for detecting biologically important molecules.

Carbohydrate Sensing: The reversible formation of boronate esters with saccharides is the basis for many glucose sensors. researchgate.net Binding to glucose can trigger a change in the fluorescence or color of a reporter molecule attached to the boronic acid scaffold.

Reactive Oxygen Species (ROS) Probes: Some boronic acids are designed to react with specific ROS, such as hydrogen peroxide. This reaction involves the oxidative cleavage of the carbon-boron bond, which can lead to the release of a fluorescent reporter molecule, allowing for the detection of oxidative stress in biological systems.

The versatility of boronic acid chemistry, including that of functionalized scaffolds like (4-Cyano-3-hydroxyphenyl)boronic acid, provides a robust platform for creating sophisticated tools to study and manipulate biological systems. creative-biolabs.com

Applications in Materials Science and Supramolecular Chemistry

Functional Materials Development

The development of functional materials relies on the ability to precisely control their chemical structure and physical properties. (4-Cyano-3-hydroxyphenyl)boronic acid offers multiple avenues for incorporation into larger systems, thereby imparting specific functionalities.

While direct studies on the use of (4-Cyano-3-hydroxyphenyl)boronic acid for polymer modification are not extensively documented, the broader class of phenylboronic acids is widely used for surface functionalization. frontiersin.org This process is crucial for altering the properties of materials to enhance biocompatibility, stability, and specific recognition capabilities. researchgate.netmdpi.com Boronic acid derivatives can be employed to functionalize hydrophobic inorganic nanocrystals, making them stable in aqueous solutions and suitable for biomedical applications. frontiersin.orgnih.gov For instance, 4-aminophenylboronic acid has been used to modify polymerizable diacetylene monomers, which then self-assemble on the surface of nanoparticles. nih.gov The presence of the cyano and hydroxyl groups on (4-Cyano-3-hydroxyphenyl)boronic acid provides additional handles for covalent attachment or non-covalent interactions, suggesting its potential as a versatile agent for the surface engineering of polymers and nanoparticles.

Substituted phenylboronic acids are key reagents in the synthesis of advanced optoelectronic materials, particularly Boron-dipyrromethene (BODIPY) dyes. nih.gov These dyes are prized for their exceptional photophysical properties, including high fluorescence quantum yields and sharp emission spectra. thermofisher.com The synthesis of BODIPY dyes often involves the reaction of a dipyrromethene precursor with a boron source, and modifications can be made by introducing various functional groups.

Researchers have reported the synthesis of phenyl boronic acid (PBA) containing BODIPY dyes as functional fluorescent tools. rsc.org For example, helically chiral BODIPY dyes have been synthesized using a cascade reaction involving 2-hydroxyphenyl boronic acid. researchgate.net The introduction of a cyano group into the BODIPY structure has been shown to enhance the dye's resilience to acid and is associated with higher aromaticity. nih.govresearchgate.net The structure of (4-Cyano-3-hydroxyphenyl)boronic acid, containing both a hydroxyl and a cyano group, makes it a promising candidate for creating novel BODIPY dyes with tailored electronic and photophysical properties for applications in sensing and imaging.

Table 1: Examples of Phenylboronic Acids in BODIPY Dye Synthesis

Boronic Acid Derivative	Application in BODIPY Synthesis	Reference
Phenyl boronic acid (PBA)	Used to create modular and functional PBA-BODIPY dyes for bioanalytical applications.	rsc.org
2-Hydroxyphenyl boronic acid	Utilized in a cascade reaction for the synthesis of helically chiral BODIPY dyes.	researchgate.net
(4-Cyano-3-hydroxyphenyl)boronic acid	Potential precursor for novel BODIPY dyes with tuned photophysical properties due to cyano and hydroxyl functionalities.	N/A

Supramolecular Assembly and Crystal Engineering

Crystal engineering focuses on the design and synthesis of solid-state structures with desired properties, which are governed by intermolecular interactions. diva-portal.org (4-Cyano-3-hydroxyphenyl)boronic acid is an excellent candidate for crystal engineering due to its multiple hydrogen bond donors and acceptors.

The boronic acid group, –B(OH)₂, is a versatile hydrogen-bonding moiety, containing two O-H donors. nih.gov It can form robust homo- and heterodimeric hydrogen-bonding patterns, similar to carboxylic acids. nih.gov In the crystal structure of the related compound 3-cyanophenylboronic acid, molecules are linked by both O—H⋯O and O—H⋯N hydrogen bonds, creating chains that propagate through the crystal. nih.gov The hydroxyl and cyano groups of (4-Cyano-3-hydroxyphenyl)boronic acid would further direct the assembly, participating in a network of specific intermolecular interactions. The ability to form various hydrogen-bonded motifs, including zwitterionic patterns, allows for the construction of complex one-, two-, or three-dimensional networks. nih.govrsc.org

Table 2: Potential Hydrogen-Bonding Interactions of (4-Cyano-3-hydroxyphenyl)boronic acid

Functional Group	Role	Potential Hydrogen-Bonding Partner	Resulting Motif
Boronic Acid (-B(OH)₂)	Donor	Boronic Acid Oxygen, Cyano Nitrogen, Hydroxyl Oxygen, Solvent	Dimers, Chains, Sheets
Hydroxyl (-OH)	Donor/Acceptor	Boronic Acid Oxygen, Cyano Nitrogen, Hydroxyl Oxygen, Solvent	Chains, Rings
Cyano (-CN)	Acceptor	Boronic Acid Hydrogen, Hydroxyl Hydrogen	Cross-linking chains/sheets

Co-crystallization is a powerful technique to modify the physical properties of solid materials. diva-portal.org Boronic acids are effective co-crystal formers because they can act as both hydrogen bond donors and acceptors. diva-portal.org Studies on the related 4-cyanophenylboronic acid have shown its ability to form molecular complexes with various nitrogen-containing (N-donor) compounds. nih.gov In these structures, heteromeric O–H⋯N hydrogen bonds between the boronic acid and the N-donor ligand are the primary recognition pattern holding the components together. nih.gov Depending on the shape and flexibility of the co-formers, the resulting molecules can pack into diverse and elegant supramolecular architectures, such as stacked layers, helical chains, and crossed ribbons. nih.gov The additional hydroxyl group in (4-Cyano-3-hydroxyphenyl)boronic acid would offer another strong hydrogen-bonding site, increasing the predictability and stability of co-crystal formation.

Solvent molecules can play a critical role in the self-assembly process, often becoming incorporated into the final crystal lattice. Research on the molecular complexes of 4-cyanophenylboronic acid has revealed that they can exist in both anhydrous and hydrated forms. nih.gov In the hydrated structures, water molecules are an integral part of the hydrogen-bonding network, bridging between the primary components. The polarity and hydrogen-bonding capability of the solvent can significantly influence which supramolecular synthons are formed and can affect the final crystal structure. researchgate.net For (4-Cyano-3-hydroxyphenyl)boronic acid, with its multiple polar functional groups, the choice of solvent is expected to be a key parameter in controlling the outcome of crystallization and the formation of specific supramolecular architectures.

Lack of Specific Research Hinders Detailed Analysis of (4-Cyano-3-hydroxyphenyl)boronic acid in Chemical Sensor Development

Boronic acids, as a chemical group, are well-recognized for their utility in the design of sensors. Their ability to reversibly bind with diols, such as those found in saccharides, and to interact with anions like fluoride (B91410), forms the basis of many recognition systems. This interaction can be transduced into a measurable signal, often through changes in fluorescence or electrochemical properties.

The general mechanism for boronic acid-based fluorescent sensors often involves a photoinduced electron transfer (PET) process. In the absence of the target analyte, the boronic acid can quench the fluorescence of a nearby fluorophore. Upon binding to the analyte, this quenching effect is disrupted, leading to a "turn-on" fluorescent signal. The specific electronic and structural properties of the phenyl ring to which the boronic acid is attached can significantly influence the sensor's selectivity and sensitivity. For instance, electron-withdrawing or -donating groups on the aromatic ring can modulate the Lewis acidity of the boron atom, thereby affecting its binding affinity for target molecules.

In the case of (4-Cyano-3-hydroxyphenyl)boronic acid, the presence of a cyano (-CN) group, a strong electron-withdrawing group, and a hydroxyl (-OH) group, an electron-donating group, would be expected to influence its binding characteristics. The cyano group, in particular, could enhance the acidity of the boronic acid, potentially increasing its affinity for diols and other nucleophiles. However, without specific studies on this compound, any discussion of its precise role and efficacy in chemical sensing remains speculative.

The development of chemical sensors is a highly active area of research, with numerous boronic acid derivatives being synthesized and evaluated for the detection of a wide array of analytes, including glucose, catecholamines, and various anions. These sensors find applications in medical diagnostics, environmental monitoring, and industrial process control.

While extensive research exists for other cyanophenylboronic acid and hydroxyphenylboronic acid derivatives in sensing applications, the specific isomer (4-Cyano-3-hydroxyphenyl)boronic acid does not appear to be a prominent subject in the currently accessible body of scientific literature for this application. Therefore, a detailed analysis of its research findings, including data tables on its performance as a chemical sensor, cannot be provided at this time. Further research would be necessary to elucidate the potential of this specific compound in the field of materials science and supramolecular chemistry for sensor development.

Computational and Theoretical Studies

Quantum Mechanical Characterization of Molecular Structures

Quantum mechanical calculations are fundamental to understanding the intrinsic properties of a molecule. These methods can elucidate the most stable three-dimensional arrangements of atoms and the distribution of electrons within the molecule.

The boronic acid group [-B(OH)₂] is not sterically demanding, but its orientation relative to the phenyl ring and the orientation of the two hydroxyl groups relative to each other give rise to different conformers. Phenylboronic acids can, in principle, exist in three main conformations: syn-syn, syn-anti, and anti-anti, arising from the rotation around the C-B and B-O bonds. researchgate.net

A detailed computational study on the closely related 3-cyanophenylboronic acid (3-CyBA) using Density Functional Theory (DFT) at the B3LYP/6-31G(d) level of theory involved mapping the potential energy surface (PES) by varying the two C1-B-O-H dihedral angles. longdom.orgresearchgate.net The results of such a study allow for the identification of low-energy conformers. For 3-CyBA, four stable conformers were identified: anti-syn, syn-anti, syn-syn, and anti-anti. researchgate.net The anti-syn conformer was found to be the most stable. researchgate.net

For (4-Cyano-3-hydroxyphenyl)boronic acid, a similar conformational landscape is expected. The PES would be influenced by the electronic effects of both the electron-withdrawing cyano group and the electron-donating hydroxyl group, as well as potential intramolecular hydrogen bonding between the phenolic hydroxyl group and one of the hydroxyls of the boronic acid moiety. The relative energies of the conformers would determine their population at a given temperature.

Table 1: Calculated Relative Energies of 3-Cyanophenylboronic Acid Conformers.

Conformer	Relative Energy (kcal/mol) at HF/6-311++G(d,p)	Relative Energy (kcal/mol) at DFT/B3LYP/6-311++G(d,p)
anti-syn	0.000	0.000
syn-anti	0.227	0.248
syn-syn	1.078	1.465
anti-anti	4.577	3.855

Data extrapolated from a study on 3-cyanophenylboronic acid. researchgate.net

The electronic properties of (4-Cyano-3-hydroxyphenyl)boronic acid are governed by the interplay of the electron-donating hydroxyl group and the electron-withdrawing cyano and boronic acid groups. The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are key to understanding the molecule's reactivity and spectral properties.

Generally, electron-donating groups raise the HOMO energy level, making the molecule a better electron donor, while electron-withdrawing groups lower the LUMO energy level, making it a better electron acceptor. rsc.org In (4-Cyano-3-hydroxyphenyl)boronic acid, the hydroxyl group will contribute to raising the HOMO, while the cyano and boronic acid groups will lower the LUMO. This "push-pull" electronic system is expected to narrow the HOMO-LUMO energy gap.

For the analogous 3-cyanophenylboronic acid, the HOMO-LUMO energy gap was calculated to be around 5.66 eV using DFT at the B3LYP/6-311++G(d,p) level of theory. longdom.org The HOMO is typically localized on the phenyl ring and the electron-donating groups, while the LUMO is distributed over the phenyl ring and the electron-withdrawing groups. For (4-Cyano-3-hydroxyphenyl)boronic acid, a similar or slightly smaller energy gap can be anticipated due to the combined electronic effects of the substituents.

Table 2: Calculated Frontier Molecular Orbital Energies and Energy Gap for Conformers of 3-Cyanophenylboronic Acid at the DFT/B3LYP/6-311++G(d,p) level.

Conformer	EHOMO (eV)	ELUMO (eV)	Energy Gap (ΔE) (eV)
anti-syn	-7.61	-1.95	5.66
syn-anti	-7.61	-1.95	5.66
syn-syn	-7.61	-1.95	5.66
anti-anti	-7.62	-1.96	5.66

Data extrapolated from a study on 3-cyanophenylboronic acid. longdom.org

Computational Modeling of Reactivity and Mechanisms

Computational modeling can be employed to simulate chemical reactions, providing insights into reaction mechanisms, identifying transition states, and calculating activation energies.

Arylboronic acids are renowned for their participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. mdpi.com DFT calculations have been used to investigate the mechanism of this reaction, which typically involves three main steps: oxidative addition, transmetalation, and reductive elimination. nih.gov

For a reaction involving (4-Cyano-3-hydroxyphenyl)boronic acid, a computational study would likely model these steps. The transmetalation step, where the aryl group is transferred from the boron atom to the palladium center, is often the rate-determining step. nih.gov DFT calculations can determine the structure of the transition state for this step and its associated activation energy. A study on the Suzuki-Miyaura reaction with phenylboronic acid on a Pd-H-Beta zeolite catalyst found the activation energy for the C-B bond breaking in the transmetalation step to be 36.8 kcal/mol. nih.gov The presence of the cyano and hydroxyl groups in (4-Cyano-3-hydroxyphenyl)boronic acid would influence the energetics of this process. The electron-withdrawing cyano group might affect the nucleophilicity of the ipso-carbon, potentially altering the activation barrier for transmetalation. acs.org

The boronic acid and hydroxyl functional groups in (4-Cyano-3-hydroxyphenyl)boronic acid are capable of forming strong hydrogen bonds, making this molecule an excellent building block for supramolecular assemblies. Computational methods can be used to calculate the interaction energies between molecules in these assemblies, providing a measure of their stability.

For instance, molecular dynamics simulations and DFT calculations have been used to study the interaction between phenylboronic acid (PBA) and sialic acid (SA), which is overexpressed on the surface of some cancer cells. nih.gov These studies revealed a strong binding energy of -181.2479 kcal/mol between a biantennary PBA and SA, indicating a rapid and strong interaction. nih.gov Similarly, the interaction energies in co-crystals of 4-hydroxyphenylboronic acid with various aza donors have been investigated using DFT, highlighting the competitive nature of the boronic acid and phenolic groups in forming hydrogen bonds. researchgate.net

Prediction of Novel Reactivity and Material Properties

Computational studies can go beyond explaining existing data to predict new chemical reactivity and the properties of novel materials. By understanding the electronic structure and reaction mechanisms of (4-Cyano-3-hydroxyphenyl)boronic acid, its potential in various applications can be computationally screened.

The "push-pull" nature of the substituents suggests that this molecule could have interesting photophysical properties, making it a candidate for use in organic electronics or as a fluorescent sensor. nih.gov For example, the HOMO-LUMO gap can be correlated with the wavelength of light absorption and emission. Computational predictions of these properties could guide the design of new materials.

Furthermore, the ability of boronic acids to reversibly bind with diols can be exploited in the design of sensors and drug delivery systems. mdpi.com Computational modeling could be used to predict the binding affinities of (4-Cyano-3-hydroxyphenyl)boronic acid with various biologically relevant diols, such as glucose. The influence of the cyano and hydroxyl groups on the pKa of the boronic acid, a critical factor in diol binding, can also be computationally predicted. mdpi.com Such predictions could accelerate the development of new functional materials based on this compound.

Future Perspectives and Emerging Research Directions

Development of Novel Synthetic Transformations

The trifunctional nature of (4-Cyano-3-hydroxyphenyl)boronic acid presents a fertile ground for the development of novel synthetic transformations. The interplay between the electron-withdrawing cyano group, the electron-donating and hydrogen-bonding hydroxyl group, and the versatile boronic acid functionality allows for a range of chemoselective reactions.

Future research is anticipated to focus on leveraging this inherent functionality to streamline complex syntheses. For instance, the development of one-pot, multicomponent reactions where each functional group participates in a sequential and controlled manner could lead to the rapid assembly of complex molecular scaffolds. The boronic acid can serve as a linchpin for cross-coupling reactions, while the hydroxyl and cyano groups can be targets for subsequent modifications.

Furthermore, the exploration of intramolecular transformations is a promising avenue. The proximity of the hydroxyl and boronic acid groups could be exploited to facilitate novel cyclization reactions, potentially leading to the synthesis of unique heterocyclic systems containing boron. The cyano group can also participate in cycloaddition reactions or be transformed into other functional groups, further expanding the synthetic utility of this platform.

A summary of potential synthetic transformations is presented below:

Transformation Type	Functional Group Involved	Potential Products	Research Direction
Multicomponent Reactions	Boronic acid, Hydroxyl, Cyano	Complex heterocyclic compounds	Development of one-pot synthetic protocols
Intramolecular Cyclization	Hydroxyl, Boronic acid	Boron-containing heterocycles	Exploration of novel ring-closing methodologies
Sequential Functionalization	All three groups	Diverse substituted aromatics	Orthogonal protection-deprotection strategies
Deborylative Cyanation	Boronic acid	Dinitrile compounds	Overcoming challenges with electron-poor substrates

Recent studies on deborylative cyanation of arylboronic acids have indicated that electron-poor substrates, such as 4-cyanophenylboronic acid, can present challenges, resulting in lower yields. nih.gov This highlights an area for methodological development to improve the efficiency of such transformations for highly functionalized boronic acids like the title compound.

Expanding the Scope of Catalytic Applications

While boronic acids are well-established as reagents in transition metal-catalyzed reactions, their use as catalysts themselves is an emerging field of interest. rsc.org The Lewis acidic nature of the boron center in (4-Cyano-3-hydroxyphenyl)boronic acid, modulated by the electronic effects of the cyano and hydroxyl substituents, could be harnessed for unique catalytic activities.

Future investigations may explore the use of this compound as a catalyst in reactions such as dehydrative condensations, where the boronic acid can activate carboxylic acids or alcohols. rsc.org The presence of the adjacent hydroxyl group could lead to cooperative catalytic effects, potentially enhancing reactivity and selectivity through hydrogen bonding interactions with substrates.

The development of chiral variants of (4-Cyano-3-hydroxyphenyl)boronic acid could open doors to its application in asymmetric catalysis. The functional groups provide handles for the attachment of chiral auxiliaries, which could induce enantioselectivity in a variety of organic transformations.

Catalytic Application	Proposed Mechanism	Potential Advantages
Amide Bond Formation	Activation of carboxylic acids	Mild reaction conditions, high atom economy
Friedel-Crafts Reactions	Activation of alcohols to form carbocations	Avoidance of harsh acidic conditions
Asymmetric Catalysis	Chiral derivatization	Enantioselective synthesis of valuable compounds

Rational Design of Next-Generation Functional Materials

The unique electronic and structural features of (4-Cyano-3-hydroxyphenyl)boronic acid make it an attractive building block for the rational design of advanced functional materials. The rigid phenyl core, coupled with the specific functionalities, allows for its incorporation into polymers, metal-organic frameworks (MOFs), and supramolecular assemblies with tailored properties.

In the realm of polymer chemistry, this compound can be used as a monomer to create polymers with high thermal stability and specific optical or electronic properties. The boronic acid moiety can also be used to create self-healing polymers or materials that respond to stimuli such as pH or the presence of saccharides.

For MOFs, the boronic acid and hydroxyl groups can act as linking points to connect metal nodes, while the cyano group can be a non-coordinating functional group within the pores, available for post-synthetic modification or for specific gas adsorption. The design of MOFs with this linker could lead to materials with applications in gas storage, separation, and catalysis.

The ability of boronic acids to form reversible covalent bonds with diols is a key feature that can be exploited in the design of sensors and drug delivery systems. nih.govnih.gov Materials incorporating (4-Cyano-3-hydroxyphenyl)boronic acid could be designed to selectively bind and detect biologically important diol-containing molecules like glucose or to release a therapeutic agent in response to specific biological cues. For instance, the synthesis of 4-hydroxyphenylboronic acid-modified phenolic resins has been explored for creating boron-doped mesoporous carbons for supercapacitor applications, suggesting analogous potential for the title compound. researchgate.net

Material Type	Key Feature	Potential Application
Functional Polymers	Self-healing, Stimuli-responsive	Smart materials, coatings
Metal-Organic Frameworks	Tunable porosity and functionality	Gas storage, catalysis, sensing
Supramolecular Assemblies	Reversible covalent bonding	Sensors, drug delivery systems

Interdisciplinary Research at the Interface of Chemistry and Biology

The intersection of chemistry and biology offers exciting opportunities for the application of (4-Cyano-3-hydroxyphenyl)boronic acid. The ability of boronic acids to interact with diols, a common structural motif in biological molecules like carbohydrates and glycoproteins, makes them valuable tools for chemical biology. nih.gov

Future research could focus on the development of probes and sensors based on this compound for the detection and imaging of specific carbohydrates on cell surfaces. The cyano group can be used as a handle for the attachment of fluorescent dyes or other reporter groups. The specific substitution pattern may also influence the binding affinity and selectivity towards different saccharides.

Moreover, this compound could be investigated as a potential therapeutic agent or as a component of a drug delivery system. Boronic acid-containing drugs have already seen success in the clinic, and the unique combination of functional groups in (4-Cyano-3-hydroxyphenyl)boronic acid could lead to novel biological activities. For example, phenylboronic acid-functionalized materials are being explored for fluorescence imaging and tumor therapy. nih.gov

Research Area	Application	Scientific Goal
Chemical Biology	Fluorescent probes for saccharide imaging	Understanding cell-surface glycosylation patterns
Medicinal Chemistry	Enzyme inhibitors, drug delivery vehicles	Development of novel therapeutics
Biosensing	Electrochemical or optical sensors for glucose	Improved diagnostics for diabetes management

Challenges and Opportunities in the Field of Substituted Arylboronic Acid Chemistry

While the future of (4-Cyano-3-hydroxyphenyl)boronic acid is promising, there are several challenges that need to be addressed to unlock its full potential. The synthesis of highly functionalized boronic acids can be complex, and issues with stability and purification are often encountered.

A significant challenge lies in the selective manipulation of the three functional groups. Developing orthogonal protection and reaction strategies is crucial for harnessing the synthetic versatility of this compound. Furthermore, the inherent propensity of boronic acids to undergo protodeboronation or oxidation under certain conditions needs to be carefully managed.

Despite these challenges, the opportunities are vast. The unique substitution pattern of (4-Cyano-3-hydroxyphenyl)boronic acid provides a platform for exploring fundamental questions in reactivity and catalysis. Overcoming the existing synthetic hurdles will pave the way for the development of a new generation of advanced materials and biologically active molecules. The insights gained from studying this specific compound will undoubtedly contribute to the broader field of substituted arylboronic acid chemistry.

Q & A

Q. What synthetic methods are commonly used to prepare (4-Cyano-3-hydroxyphenyl)boronic acid, and what are their limitations?

The primary routes include:

• Suzuki-Miyaura Cross-Coupling : Utilizes aryl halides and boronic acid precursors. Challenges include protodeboronation (loss of boron group) and purification difficulties due to polar intermediates .
• Multicomponent Reactions (MCRs) : Enables rapid diversification of boronic acid scaffolds but requires optimization to suppress side reactions .
• Post-Functionalization : Introduces cyano and hydroxyl groups after boronic acid synthesis, necessitating protective strategies for sensitive functional groups .

Q. Key Challenges :

• Protodeboronation under basic/oxidizing conditions.
• Low yields due to competing side reactions in MCRs.
• Stability issues during storage (e.g., humidity sensitivity).

Q. Table 1: Synthetic Method Comparison

Method	Yield Range (%)	Key Limitations	References
Suzuki Cross-Coupling	60–75	Protodeboronation, purification
Multicomponent Reaction	50–65	Side reactions, solvent optimization
Post-Functionalization	70–85	Protecting group removal

Q. Which analytical techniques are suitable for quantifying (4-Cyano-3-hydroxyphenyl)boronic acid in complex matrices?

• LC-MS/MS (MRM Mode) : Offers high sensitivity (LOD: 0.1 ppm, LOQ: 0.3 ppm) for underivatized boronic acids in pharmaceutical matrices. Validated per ICH guidelines for linearity, accuracy, and robustness .
• HPLC with Post-Column Derivatization : Uses rhodamine-based receptors for selective saccharide binding detection, though requires longer run times .
• Fluorimetry : Monitors real-time binding kinetics with diols (e.g., sugars) but lacks specificity in multicomponent systems .

Q. Table 2: Analytical Performance Metrics

Technique	LOD (ppm)	LOQ (ppm)	Advantages	References
LC-MS/MS	0.1	0.3	High sensitivity, no derivatization
HPLC-UV	1.0	3.0	Cost-effective
Fluorimetry	0.5	1.5	Real-time kinetics

Q. How do the cyano and hydroxyl substituents influence the diol-binding affinity of (4-Cyano-3-hydroxyphenyl)boronic acid?

The cyano group (electron-withdrawing) enhances Lewis acidity of boron, strengthening diol-binding via boronate ester formation. The hydroxyl group participates in intramolecular hydrogen bonding, stabilizing the trigonal boronate intermediate and increasing binding selectivity for 1,2-cis diols (e.g., glucose over fructose) .

Advanced Research Questions

Q. How can protodeboronation be minimized during synthesis?

• Protective Strategies : Use pinacol esters to shield the boronic acid moiety during synthesis .
• pH Control : Conduct reactions under mildly acidic conditions (pH 5–6) to stabilize the boronate form .
• Catalytic Systems : Employ Pd catalysts with bulky ligands (e.g., SPhos) to reduce oxidative deboronation .

Q. What experimental designs improve selectivity in glycoprotein sensing applications?

• Buffer Optimization : Use high-pH borate buffers (pH 8.5–9.5) to weaken non-specific electrostatic interactions with non-glycosylated proteins .
• Surface Engineering : Immobilize the boronic acid on carboxymethyl dextran-coated substrates to reduce steric hindrance and enhance saccharide accessibility .
• Dynamic Covalent Chemistry : Employ multicomponent self-assembly systems to amplify selectivity for specific glycans .

Q. How do computational methods aid in predicting binding kinetics with biomolecules?

• Molecular Docking : Models boronate ester formation with diol-containing targets (e.g., proteases) to prioritize synthesis candidates .
• Density Functional Theory (DFT) : Calculates transition-state energies for boronic acid-diol interactions, correlating with experimental k_on values (e.g., fructose > glucose) .

Q. Table 3: Kinetic Parameters for Diol Binding

Diol	kon (M⁻¹s⁻¹)	Kd (µM)	Reference
D-Fructose	1.2 × 10³	45
D-Glucose	3.8 × 10²	120

Q. What strategies address thermal instability in flame-retardant applications?

• Structural Modifications : Introduce electron-withdrawing groups (e.g., cyano) to delay thermal degradation (TGA onset >250°C) .
• Hybrid Copolymers : Incorporate boronic acid into poly(N-isopropylacrylamide) frameworks for pH- and temperature-responsive stability .

Q. Key Recommendations for Researchers :

• Prioritize LC-MS/MS for trace impurity analysis in drug development .
• Optimize synthetic routes using protective groups and catalytic systems to suppress protodeboronation .
• Validate sensor selectivity under physiological pH and competing analyte conditions .